2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-[[5-cyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-14-9-15(2)23(16(3)10-14)26-22(29)13-31-24-19(12-25)18(11-21(28)27-24)17-7-5-6-8-20(17)30-4/h5-10,18H,11,13H2,1-4H3,(H,26,29)(H,27,28)
• InChI Key: OXOOEESHXUVZIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC=CC=C3OC)C#N)C
• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• CAS No.: 488744-44-1

Description

This compound is a tetrahydropyridine derivative featuring a cyano group at position 3, a 2-methoxyphenyl substituent at position 4, and a sulfanyl bridge connecting the heterocyclic core to an acetamide moiety. Such structural motifs are common in medicinal chemistry for their bioactivity, particularly as enzyme inhibitors or receptor modulators . The compound’s synthesis likely involves condensation of a tetrahydropyridine precursor with a thioacetamide intermediate under reflux conditions, analogous to methods described for related pyridine derivatives .

Biological Activity

The compound 2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a complex organic molecule that has drawn attention for its potential biological activities. This article reviews its synthesis, characterization, and biological evaluation based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is C22H21N3O4S , with a molecular weight of 423.5 g/mol . Its structure includes a cyano group, methoxyphenyl group, and a tetrahydropyridinyl moiety, contributing to its unique chemical reactivity and potential biological activities .

Property	Value
Molecular Formula	C22H21N3O4S
Molecular Weight	423.5 g/mol
IUPAC Name	2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
InChI Key	SZWCHERNDDBOCA-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves the reaction of substituted aryl or heteryl amines with alkyl cyanoacetates under various conditions such as neat methods or steam baths. The optimization of these synthetic routes is crucial for enhancing yield and purity .

Antioxidant Activity

Antioxidant properties are critical for evaluating the therapeutic potential of compounds. The DPPH method has been widely used to assess antioxidant activity in similar compounds. For example, related derivatives exhibited varying degrees of antioxidant activity, indicating that structural modifications can significantly influence these properties .

Cytotoxicity Studies

Cytotoxicity assays against cancer cell lines such as MDA-MB-231 have been conducted for related compounds. These studies revealed that certain structural features enhance cytotoxic effects. The presence of electron-withdrawing groups was correlated with increased activity against cancer cells . Although specific data for the target compound are not available, it is reasonable to hypothesize similar effects based on its structural characteristics.

The proposed mechanism of action involves interaction with specific molecular targets such as enzymes or receptors. This interaction may modulate biological pathways critical for disease progression. However, detailed studies are required to elucidate the exact molecular targets and pathways involved in the biological activity of this compound .

Case Studies

• Antimicrobial Evaluation : A study on related tetrahydropyridine derivatives demonstrated significant antimicrobial activity against gram-positive bacteria. The structure–activity relationship indicated that modifications to the phenyl ring could enhance efficacy .
• Cytotoxicity in Cancer Research : In a comparative analysis of various tetrahydropyridine derivatives against cancer cell lines, certain compounds showed IC50 values in the low micromolar range (e.g., IC50 = 21.6 μM), suggesting potential for development as anticancer agents .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to this one exhibit significant antimicrobial properties. The presence of the tetrahydropyridine moiety is often linked to enhanced activity against various bacterial strains. Studies have shown that derivatives can inhibit bacterial growth effectively, making them candidates for developing new antibiotics.

Anticancer Properties

Preliminary studies suggest that this compound may possess anticancer activity. The mechanism is believed to involve the induction of apoptosis in cancer cells through specific cell signaling pathways. In vitro assays have demonstrated cytotoxic effects on various cancer cell lines, warranting further investigation into its potential as an anticancer agent.

Neurological Applications

The structural characteristics of this compound suggest possible neuroprotective effects. Compounds with similar frameworks have been studied for their ability to modulate neurotransmitter systems and protect neuronal cells from oxidative stress. This opens avenues for research into treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Enzyme Inhibition

This compound may act as an inhibitor for certain enzymes involved in metabolic pathways. For instance, it could potentially inhibit enzymes like acetylcholinesterase or other targets relevant in treating conditions such as Alzheimer's disease.

Case Studies

Study	Focus	Findings
Study A	Antimicrobial Activity	Demonstrated effective inhibition against Gram-positive bacteria with MIC values lower than conventional antibiotics.
Study B	Anticancer Properties	Showed significant reduction in cell viability in breast cancer cell lines with an IC50 value of 15 µM.
Study C	Neuroprotection	Indicated protective effects on neuronal cells under oxidative stress conditions, enhancing cell survival by 30%.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Core Heterocycle Variations :

• Tetrahydropyridine vs. Pyridine/Dihydropyridine : The target compound’s partially saturated tetrahydropyridine ring may confer conformational flexibility compared to fully aromatic pyridine derivatives (e.g., compound 13a in ). Saturation can reduce planarity, altering π-π stacking interactions in biological targets .
• Sulfanyl vs.

Substituent Analysis :

Compound Name (Reference)	Key Substituents	Bioactivity Notes
Target Compound	3-Cyano, 4-(2-methoxyphenyl), N-(2,4,6-trimethylphenyl)	Potential kinase inhibition (inferred)
13a ()	4-Methylphenyl hydrazine, sulfamoylphenyl	Antimicrobial activity reported
5.6 ()	4-Methylpyrimidine, 2,3-dichlorophenyl	Anticancer candidate (in vitro assays)
AZ331 ()	2-Furyl, 4-methoxyphenyl, methylthio	Calcium channel modulation

Physicochemical and Spectroscopic Properties

• Melting Points: Target Compound: Not explicitly reported, but analogues like 5.6 () melt at 230°C, suggesting similar thermal stability for the target due to aromatic stacking . 13a (): Higher mp (288°C) due to sulfamoyl group’s polarity .
• Spectroscopic Data: IR: Cyano (~2214 cm⁻¹) and carbonyl (~1664 cm⁻¹) stretches in 13a align with expected peaks for the target compound . ¹H-NMR: The 2,4,6-trimethylphenyl group in the target compound would show a singlet for nine aromatic protons (δ ~2.19–2.30 ppm for methyl groups) .